3-(2-chlorophenyl)-1-methyl-1H-pyrazole-4-carbaldehyde
Overview
Description
3-(2-chlorophenyl)-1-methyl-1H-pyrazole-4-carbaldehyde (CMPC) is a chemical compound commonly used in scientific research, especially in the fields of chemistry, biology, and pharmacology. It is a synthetic aldehyde derived from the pyrazole family, which is known for its anticonvulsant and anti-inflammatory properties. CMPC is known for its ability to form a variety of derivatives, making it a useful compound for a variety of research applications.
Scientific Research Applications
Synthesis of Novel Compounds
Researchers have utilized 3-(2-chlorophenyl)-1-methyl-1H-pyrazole-4-carbaldehyde in synthesizing new compounds. For instance, the synthesis of novel pyrazolyl-substituted thiazolidinone, thiazole, and thiazoline candidates was reported, highlighting its use in preparing diverse pharmacophore-linked derivatives (Khalifa, Nossier, & Al-Omar, 2017).
Crystal Structure Analysis
This chemical has been instrumental in crystallography studies. The crystal structure of a similar compound, 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde, was determined, offering insights into molecular conformations and interactions (Xu & Shi, 2011).
Synthesis of Chalcones
It has been used in the synthesis of chalcones. For example, novel chalcones linked to a pyrazole moiety were synthesized via condensation with different substituted acetophenones (Khalifa, Al-Omar, & Ali, 2017).
Biological Studies
Though not directly related to the exact compound, derivatives of similar pyrazole carbaldehydes have been synthesized and evaluated for their biological activities. This includes investigating antimicrobial properties (Bhat et al., 2016) and analyzing their solid-state emissive properties (Lanke & Sekar, 2016).
Supramolecular Assembly
Its derivatives have been explored for supramolecular assembly. The reaction of a similar compound under microwave irradiation led to the formation of complex structures, demonstrating its potential in materials science (Cuartas et al., 2017).
properties
IUPAC Name |
3-(2-chlorophenyl)-1-methylpyrazole-4-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2O/c1-14-6-8(7-15)11(13-14)9-4-2-3-5-10(9)12/h2-7H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIASWQQOKKVJJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C2=CC=CC=C2Cl)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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